8,13-dihydroxy-9,11-octadecadienoic Acid
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Overview
Description
8,13-DiHODE is a lipid.
Scientific Research Applications
Oxidation and Peroxidation Pathways
One study delved into the free radical oxidation of coriolic acid, a major peroxidation product of linoleic acid, revealing insights into the oxidative stress pathways. The reaction with the Fenton reagent led to various products, providing a glimpse into potential (patho)physiological relevance in oxidative stress settings (Manini et al., 2005).
Biological Activities and Synthesis
Another research highlighted the synthesis and biological activities of hydroxylated derivatives of linoleic acid, where derivatives exhibited moderate in vitro cytotoxicity against human cancer cell lines, suggesting potential therapeutic applications (Li et al., 2009).
Taste Modulation in Food
A study identified C18-acetylenic acids in chanterelles, including various hydroxylated octadecadienoic acids, showing taste modulating activities. This suggests the role of these compounds in food flavoring and enhancement (Mittermeier et al., 2018).
Antimicrobial Activity
Research on Pseudomonas 42A2 revealed the antimicrobial activity of hydroxy fatty acids derived from linoleic acid against pathogenic fungal strains. This study emphasizes the potential use of these compounds in developing new antimicrobial agents (Martin-Arjol et al., 2010).
Properties
Molecular Formula |
C18H32O4 |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(9E,11E)-8,13-dihydroxyoctadeca-9,11-dienoic acid |
InChI |
InChI=1S/C18H32O4/c1-2-3-6-11-16(19)13-9-10-14-17(20)12-7-4-5-8-15-18(21)22/h9-10,13-14,16-17,19-20H,2-8,11-12,15H2,1H3,(H,21,22)/b13-9+,14-10+ |
InChI Key |
HIEIDLBUOKMENO-UTLPMFLDSA-N |
Isomeric SMILES |
CCCCCC(/C=C/C=C/C(CCCCCCC(=O)O)O)O |
SMILES |
CCCCCC(C=CC=CC(CCCCCCC(=O)O)O)O |
Canonical SMILES |
CCCCCC(C=CC=CC(CCCCCCC(=O)O)O)O |
Synonyms |
8,13-dihydroxy-9,11-octadecadienoic acid 8,13-DOH-ODEA |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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